methyl 6-cyclopropyl-4-formylpyridine-2-carboxylate
Overview
Description
Methyl 6-cyclopropyl-4-formylpyridine-2-carboxylate (MFCPC) is a synthetic organic compound that has been used in a variety of scientific research applications, including as a reagent in organic synthesis and as a probe in the study of biological systems. MFCPC is a versatile compound due to its unique chemical properties, including its stability, solubility, and low toxicity.
Scientific Research Applications
Methyl 6-cyclopropyl-4-formylpyridine-2-carboxylate has been used in a variety of scientific research applications, including as a reagent in organic synthesis, as a catalyst in the synthesis of other organic compounds, and as a probe in the study of biological systems. In addition, methyl 6-cyclopropyl-4-formylpyridine-2-carboxylate has been used in the synthesis of a variety of drugs, including anti-cancer drugs and anti-inflammatory drugs.
Mechanism of Action
Methyl 6-cyclopropyl-4-formylpyridine-2-carboxylate acts as a reagent in organic synthesis by forming a covalent bond between two molecules. In the case of biological systems, methyl 6-cyclopropyl-4-formylpyridine-2-carboxylate acts as a probe to study the interactions between molecules. methyl 6-cyclopropyl-4-formylpyridine-2-carboxylate can also act as a catalyst in the synthesis of other organic compounds, as it can increase the rate of reaction by providing a suitable environment for the formation of new molecules.
Biochemical and Physiological Effects
methyl 6-cyclopropyl-4-formylpyridine-2-carboxylate has been shown to be non-toxic and non-irritating to humans and animals, making it a safe and effective reagent for use in scientific research. In addition, methyl 6-cyclopropyl-4-formylpyridine-2-carboxylate has been shown to have a wide range of biochemical and physiological effects, including the inhibition of enzymes, the modulation of receptor activity, and the modulation of gene expression.
Advantages and Limitations for Lab Experiments
The use of methyl 6-cyclopropyl-4-formylpyridine-2-carboxylate in laboratory experiments has several advantages, including its stability, solubility, and low toxicity. In addition, methyl 6-cyclopropyl-4-formylpyridine-2-carboxylate can be synthesized in a variety of ways, allowing for the synthesis of a wide range of compounds. However, there are some limitations to the use of methyl 6-cyclopropyl-4-formylpyridine-2-carboxylate, including the fact that it is not as reactive as other organic compounds, and its use may require the use of specialized equipment.
Future Directions
Methyl 6-cyclopropyl-4-formylpyridine-2-carboxylate has a wide range of potential future applications in scientific research, including its use as a reagent in organic synthesis, as a catalyst in the synthesis of other organic compounds, and as a probe in the study of biological systems. In addition, methyl 6-cyclopropyl-4-formylpyridine-2-carboxylate has potential applications in the synthesis of drugs, such as anti-cancer drugs and anti-inflammatory drugs. Furthermore, methyl 6-cyclopropyl-4-formylpyridine-2-carboxylate may be used in the development of new materials, such as polymers, nanomaterials, and other materials with unique properties. Finally, methyl 6-cyclopropyl-4-formylpyridine-2-carboxylate could be used in the development of new technologies, such as sensors and imaging techniques.
Synthesis Methods
Methyl 6-cyclopropyl-4-formylpyridine-2-carboxylate can be synthesized by a variety of methods, including the condensation of 4-formylpyridine-2-carboxylic acid and cyclopropylmethyl bromide, the reaction of 4-formylpyridine-2-carboxylic acid and cyclopropylmethyl iodide, and the reaction of 4-formylpyridine-2-carboxylic acid and cyclopropylmethyl chloride. The synthesis of methyl 6-cyclopropyl-4-formylpyridine-2-carboxylate from 4-formylpyridine-2-carboxylic acid and cyclopropylmethyl bromide is the most commonly used method due to its simplicity and high yield.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for methyl 6-cyclopropyl-4-formylpyridine-2-carboxylate involves the reaction of cyclopropylmethylamine with 2,6-dichloropyridine-3-carbaldehyde, followed by esterification with methyl chloroformate.", "Starting Materials": [ "Cyclopropylmethylamine", "2,6-dichloropyridine-3-carbaldehyde", "Methyl chloroformate" ], "Reaction": [ "Step 1: Cyclopropylmethylamine is reacted with 2,6-dichloropyridine-3-carbaldehyde in the presence of a base such as potassium carbonate in anhydrous DMF to form the corresponding imine intermediate.", "Step 2: The imine intermediate is then reduced using a reducing agent such as sodium borohydride to form the corresponding amine intermediate.", "Step 3: The amine intermediate is then esterified with methyl chloroformate in the presence of a base such as triethylamine in anhydrous dichloromethane to form the final product, methyl 6-cyclopropyl-4-formylpyridine-2-carboxylate." ] } | |
CAS RN |
2368848-53-5 |
Product Name |
methyl 6-cyclopropyl-4-formylpyridine-2-carboxylate |
Molecular Formula |
C11H11NO3 |
Molecular Weight |
205.2 |
Purity |
95 |
Origin of Product |
United States |
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